(pent-4-yn-2-yl)benzene
Overview
Description
“(Pent-4-yn-2-yl)benzene” is a chemical compound with the molecular formula C11H12. It is also known as “4-pentynylbenzene” or "5-Phenyl-1-pentyne" .
Molecular Structure Analysis
The molecular structure of “(pent-4-yn-2-yl)benzene” consists of a benzene ring attached to a pent-4-yn-2-yl group . The exact 3D structure can be viewed using specific software .properties
| { "Design of the Synthesis Pathway": "The synthesis of (pent-4-yn-2-yl)benzene can be achieved through a multi-step reaction pathway starting from commercially available starting materials.", "Starting Materials": [ "4-pentyn-1-ol", "benzene", "sodium hydride", "iodomethane", "sodium amide", "2-bromo-1-pentene" ], "Reaction": [ "Step 1: Conversion of 4-pentyn-1-ol to pent-4-yn-1-ol using sodium hydride as a base and iodomethane as an alkylating agent.", "Step 2: Conversion of pent-4-yn-1-ol to pent-4-yn-2-yl chloride using thionyl chloride.", "Step 3: Conversion of pent-4-yn-2-yl chloride to pent-4-yn-2-yl sodium salt using sodium amide as a base.", "Step 4: Reaction of pent-4-yn-2-yl sodium salt with 2-bromo-1-pentene to form (pent-4-yn-2-yl)pent-2-ene.", "Step 5: Conversion of (pent-4-yn-2-yl)pent-2-ene to (pent-4-yn-2-yl)benzene using a palladium-catalyzed cross-coupling reaction with benzene." ] } | |
CAS RN |
186644-16-6 |
Product Name |
(pent-4-yn-2-yl)benzene |
Molecular Formula |
C11H12 |
Molecular Weight |
144.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
